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Compound of Interest

Compound Name: Tofogliflozin

Cat. No.: B611414 Get Quote

This guide provides a detailed comparison of the effects of two prominent sodium-glucose

cotransporter 2 (SGLT2) inhibitors, Tofogliflozin and Canagliflozin, on gene expression. The

information is intended for researchers, scientists, and drug development professionals, with a

focus on presenting objective experimental data and methodologies.

Introduction
Tofogliflozin and Canagliflozin are both oral medications used for the management of type 2

diabetes. They primarily function by inhibiting SGLT2 in the proximal tubules of the kidneys,

leading to increased urinary glucose excretion and a subsequent lowering of blood glucose

levels.[1][2][3] While their primary mechanism of action is the same, emerging evidence

suggests that these drugs may have divergent effects on cellular signaling and gene

expression, which could account for differences in their broader clinical profiles. This guide

synthesizes available data to highlight these distinctions.

Comparative Effects on Gene Expression
The following tables summarize the observed effects of Tofogliflozin and Canagliflozin on the

expression of various genes, as reported in preclinical and clinical studies.
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Gene/Protein
Target

Experimental
Model

Key Findings Reference

Inflammatory

Cytokines

TNFα
Diabetic ApoE-

deficient mice

Significantly

decreased expression

in peritoneal

macrophages.

[4]

IL-1β
Diabetic ApoE-

deficient mice

Significantly

decreased expression

in peritoneal

macrophages.

[4]

IL-6
Diabetic ApoE-

deficient mice

Significantly

decreased expression

in peritoneal

macrophages.

[4]

Kidney Injury Markers

MCP-1 KK-Ay diabetic mice

Tofogliflozin treatment

reduced the increased

protein levels in the

tubulointerstitial area.

[5]

KIM-1 KK-Ay diabetic mice

Tofogliflozin treatment

reduced the increased

protein levels in the

tubulointerstitial area.

[5]

Megalin KK-Ay diabetic mice

Ameliorated the

increased expression

in the proximal

tubules.

[5]

Cleaved caspase-3 KK-Ay diabetic mice Significantly reduced

the increased

[5]
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expression in the

proximal tubules.

TNFR2 KK-Ay diabetic mice

Improved the

enhanced protein

expression in the

kidney.

[5]
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Gene/Protein
Target

Experimental
Model

Key Findings Reference

Cancer-Related

Pathways

Wnt pathway genes Prostate cancer cells

Downregulation of

gene sets related to

the Wnt pathway.

[6]

Cell cycle regulation

genes
Prostate cancer cells

Downregulation of

genes involved in cell

cycle progression.

[6]

Angiogenesis-related

genes
Prostate cancer cells

Downregulation of

gene sets related to

angiogenesis.

[6]

HIF-1α Prostate cancer cells

Suppression of HIF-

1α, a key regulator of

glycolysis and

survival.

[6]

Metabolic Pathways

Oxidative

Phosphorylation

(OxPhos) genes

Prostate cancer cells
Upregulation of genes

related to OxPhos.
[6]

TCA cycle genes Prostate cancer cells

Upregulation of genes

involved in the TCA

cycle.

[6]

Endothelial Function

VEGFA
CD34+ cells from

T2DM subjects

Increased mRNA

expression.
[7]

KDR (VEGF

Receptor)

CD34+ cells from

T2DM subjects

Trend towards

increased mRNA

expression.

[7]
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PECAM-1
CD34+ cells from

T2DM subjects

Upregulated mRNA

expression.
[7]

NOS3 (eNOS)
CD34+ cells from

T2DM subjects

Upregulated mRNA

expression.
[7]

Renal Fibrosis &

Inflammation

Col1a1
Rats with chronic

kidney disease

No significant

alteration in

expression.

[8]

Tnfa
Rats with chronic

kidney disease

No significant

alteration in

expression.

[8]

Tgfb
Rats with chronic

kidney disease

No significant

alteration in

expression.

[8]

SGLT2
Diet-induced obese

mice

Inhibited SGLT2

expression in the

kidneys.

[9]

Signaling Pathways
The differential effects of Tofogliflozin and Canagliflozin on gene expression can be attributed

to their influence on distinct signaling pathways.

Tofogliflozin: Anti-Inflammatory Signaling
Tofogliflozin appears to exert its effects primarily through the modulation of inflammatory

pathways. By reducing the expression of key pro-inflammatory cytokines, it may help to

mitigate inflammation-driven tissue damage, particularly in the context of diabetic

complications.
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Tofogliflozin SGLT2 Inhibition Reduced Intracellular
Hyperglycemia

Inflammatory Signaling
(e.g., NF-κB)

Decreased Expression of
TNFα, IL-1β, IL-6

Click to download full resolution via product page

Caption: Tofogliflozin's anti-inflammatory signaling pathway.

Canagliflozin: Complex Metabolic and Growth
Regulation
Canagliflozin demonstrates a more complex signaling profile, impacting pathways involved in

metabolism, cell growth, and survival. Its ability to suppress HIF-1α and modulate mTOR

signaling suggests a broader range of cellular effects beyond glucose transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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